Cas no 1505856-07-4 (1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine)
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine
- 1505856-07-4
- EN300-1755284
-
- Inchi: 1S/C11H15NO/c1-8(12)9-2-3-11-7-13-5-4-10(11)6-9/h2-3,6,8H,4-5,7,12H2,1H3
- InChI Key: AENFAUBSPRKKDN-UHFFFAOYSA-N
- SMILES: O1CCC2C=C(C=CC=2C1)C(C)N
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 35.2Ų
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1755284-0.05g |
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine |
1505856-07-4 | 0.05g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1755284-0.1g |
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine |
1505856-07-4 | 0.1g |
$1332.0 | 2023-09-20 | ||
| Enamine | EN300-1755284-0.25g |
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine |
1505856-07-4 | 0.25g |
$1393.0 | 2023-09-20 | ||
| Enamine | EN300-1755284-0.5g |
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine |
1505856-07-4 | 0.5g |
$1453.0 | 2023-09-20 | ||
| Enamine | EN300-1755284-1.0g |
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine |
1505856-07-4 | 1g |
$1515.0 | 2023-06-03 | ||
| Enamine | EN300-1755284-2.5g |
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine |
1505856-07-4 | 2.5g |
$2969.0 | 2023-09-20 | ||
| Enamine | EN300-1755284-5.0g |
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine |
1505856-07-4 | 5g |
$4391.0 | 2023-06-03 | ||
| Enamine | EN300-1755284-10.0g |
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine |
1505856-07-4 | 10g |
$6512.0 | 2023-06-03 | ||
| Enamine | EN300-1755284-1g |
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine |
1505856-07-4 | 1g |
$1515.0 | 2023-09-20 | ||
| Enamine | EN300-1755284-5g |
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine |
1505856-07-4 | 5g |
$4391.0 | 2023-09-20 |
1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine
1-(3,4-Dihydro-1H-2-Benzopyran-6-yl)ethan-1-amine: A Comprehensive Overview
1-(3,4-Dihydro-1H-2-benzopyran-6-yl)ethan-1-amine, also known by its CAS registry number CAS No. 1505856-07-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a fused benzene and pyran ring system. The presence of the ethanamine group attached to the benzopyran structure introduces unique chemical properties that make this compound a valuable subject for research and potential applications in drug development.
The structure of 1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine consists of a benzopyran skeleton with a dihydrogenation at positions 3 and 4, creating a partially saturated ring system. The ethanamine group is attached at position 6 of the benzopyran ring, which is crucial for its chemical reactivity and biological activity. This compound has been studied extensively due to its potential as a precursor in the synthesis of more complex molecules, including pharmaceutical agents.
Recent studies have highlighted the importance of benzopyran derivatives in medicinal chemistry. For instance, researchers have explored the role of such compounds in modulating cellular signaling pathways, particularly those involving protein kinases and other enzymes. The ethanamine moiety in this compound has been shown to enhance its ability to interact with biological targets, making it a promising candidate for drug design.
In terms of synthesis, CAS No. 1505856-07-4 can be prepared through various routes, including condensation reactions and cyclization processes. One common method involves the reaction of an appropriate aldehyde or ketone with an amine derivative to form the benzopyran skeleton. The dihydrogenation step is typically achieved through hydrogenation or reduction techniques, ensuring the stability and reactivity of the final product.
The pharmacological properties of 1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine have been investigated in several recent studies. For example, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anti-cancer drug discovery. Additionally, its ability to cross cellular membranes makes it a suitable candidate for targeting intracellular enzymes.
The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the ethanamine group plays a critical role in binding to protein targets, while quantum mechanical calculations have provided insights into its electronic structure and reactivity. These findings underscore the importance of rational drug design in optimizing the therapeutic potential of such compounds.
In conclusion, CAS No. 1505856-07-4, or 1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine, represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. With ongoing research into its synthesis, biological activity, and pharmacokinetics, this compound holds promise for contributing to advancements in drug development and related fields.
1505856-07-4 (1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)